Cas no 65558-70-5 (1H-Isoindol-3-amine, 1-imino-4-phenyl-)

• Product Name: 1H-Isoindol-3-amine, 1-imino-4-phenyl-
• CAS No: 65558-70-5
• MF: C₁₄H₁₁N₃
• MW: 221.257242441177
• CID: 389017
• PubChem ID: 21431555
• Update Time: 2025-04-19

1H-Isoindol-3-amine, 1-imino-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-3-amine, 1-imino-4-phenyl-
• 3-imino-7-phenylisoindol-1-amine
• 1-Imino-4-phenyl-1H-isoindol-3-amine
• 65558-70-5
• DTXSID80613733
• SCHEMBL11859777

• Inchi： 1S/C14H11N3/c15-13-11-8-4-7-10(12(11)14(16)17-13)9-5-2-1-3-6-9/h1-8H,(H3,15,16,17)
• InChI Key： UBBZWVCGOFDNDZ-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC(C3C=CC=CC=3)=C2C=1N)=N

Computed Properties

• Exact Mass: 221.095297364g/mol
• Monoisotopic Mass: 221.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.2Ų